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Compound of Interest

Compound Name: m-Tolualdehyde

Cat. No.: B113406

Essential Safety and Handling Guide for m-
Tolualdehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling m-Tolualdehyde in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this chemical.

Physicochemical and Safety Data

A summary of key quantitative data for m-Tolualdehyde is presented below for easy reference
and comparison.
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Property Value Reference
Molecular Formula C8H80 [1112][3]
Molecular Weight 120.15 g/mol [3114]
Appearance .Clef:lr, colorless to dark yellow

liquid
Boiling Point 199 °C (at 760 mmHgQ)
Melting Point <25°C
Flash Point 78 °C /1 172.4 °F (closed cup)
Density 1.019 g/mL at 25 °C

Solubility in Water

Insoluble or slightly soluble

Vapor Density

4.14

Hazard Identification and Personal Protective
Equipment (PPE)

m-Tolualdehyde is classified as a combustible liquid that is harmful if swallowed, causes skin
and serious eye irritation, and may cause respiratory irritation. Adherence to proper PPE
protocols is mandatory to minimize exposure risks.
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PPE Category Recommended Equipment

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard

EN166. A face shield may also be necessary.

Wear appropriate protective gloves to prevent
skin exposure. Nitrile or other chemically
) resistant gloves are recommended. Wear
Skin appropriate protective clothing to prevent skin
exposure, such as a lab coat or a full suit

protecting against chemicals.

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149
) must be followed whenever workplace
Respiratory conditions warrant a respirator's use. If
exposure limits are exceeded or irritation is
experienced, a full-face respirator with an

appropriate cartridge should be used.

Operational Plan for Handling m-Tolualdehyde

A systematic approach to handling m-Tolualdehyde from receipt to disposal is critical for
laboratory safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other sources of ignition.
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Store away from incompatible substances such as strong oxidizing agents, strong bases,
and strong reducing agents. The material is air-sensitive and should be stored under an inert
gas like nitrogen.

. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume
hood.

Ensure that eyewash stations and safety showers are in close proximity to the workstation.
Use explosion-proof electrical, ventilating, and lighting equipment.
Avoid contact with eyes, skin, and clothing. Avoid ingestion and inhalation.
Wash hands thoroughly after handling.
. Accidental Release Measures:
In case of a spill, immediately evacuate the area and remove all sources of ignition.
Ventilate the area.
Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material, such as dry sand or earth, and place it into a chemical
waste container.

Use spark-proof tools for cleanup.

. First Aid Procedures:
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Exposure Route First Aid Measures

If conscious and alert, rinse mouth and drink 2-4
Ingestion cupfuls of milk or water. Do NOT induce

vomiting. Seek immediate medical attention.

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation o ) _
breathing is difficult, give oxygen. Get medical

aid.

Flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated
Skin clothing and shoes. Get medical aid if irritation

develops or persists. Wash clothing before

reuse.

Immediately flush eyes with plenty of water for
£ at least 15 minutes, occasionally lifting the
es
Y upper and lower eyelids. Get immediate medical

attention.

5. Disposal Plan:

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

o Contents and containers should be disposed of at an approved waste disposal plant.

e Do not allow the product to enter drains.

Empty containers may retain product residue and can be hazardous.

Experimental Workflow: Safe Handling of m-
Tolualdehyde

The following diagram illustrates the logical workflow for the safe handling of m-Tolualdehyde
in a laboratory setting.
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Caption: Workflow for Safe Handling of m-Tolualdehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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